Cas no 52632-06-1 (Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester)

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester structure
52632-06-1 structure
Product name:Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
CAS No:52632-06-1
MF:C8H13NO3S
MW:203.258721113205
CID:378327
PubChem ID:351396

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
    • ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE
    • Ethyl 2-isocyanato-4-(methylthio)butanoate
    • FT-0693351
    • 52632-06-1
    • IWXRXGRHXXLVHJ-UHFFFAOYSA-N
    • ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE, 97
    • FT-0625958
    • SCHEMBL979343
    • Ethyl alpha-isocyanato gamma-thiomethyl butyrate
    • NSC-521571
    • Ethyl 2-isocyanato-4-methylthiobutyrate
    • NSC521571
    • ethyl 2-isocyanato-4-methylsulfanylbutanoate
    • 64505-12-0
    • DB-326362
    • DB-297384
    • Inchi: InChI=1S/C8H13NO3S/c1-3-12-8(11)7(9-6-10)4-5-13-2/h7H,3-5H2,1-2H3
    • InChI Key: IWXRXGRHXXLVHJ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(CCSC)N=C=O

Computed Properties

  • Exact Mass: 203.06169
  • Monoisotopic Mass: 203.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • PSA: 55.73

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB179615-10 g
Ethyl 2-isocyanato-4-(methylthio)butyrate; 97%
52632-06-1
10g
€122.80 2022-06-11
abcr
AB179615-2 g
Ethyl 2-isocyanato-4-(methylthio)butyrate; 97%
52632-06-1
2g
€57.20 2022-06-11

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